Cas no 799803-95-5 (cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate)

• Product Name: cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate
• CAS No: 799803-95-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 4779735
• Update Time: 2025-05-23

cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-, methyl ester, (1R,2S)-rel-
• rel-Methyl (1R,2S)-2-(4-bromophenyl)cyclopropanecarboxylate (ACI)

• Inchi： 1S/C11H11BrO2/c1-14-11(13)10-6-9(10)7-2-4-8(12)5-3-7/h2-5,9-10H,6H2,1H3/t9-,10-/m0/s1
• InChI Key： FPDHNYIMWNFQIN-UWVGGRQHSA-N
• SMILES： C([C@H]1C[C@H]1C1C=CC(Br)=CC=1)(=O)OC

Additional information on cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate

Research Brief on cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate (CAS: 799803-95-5) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of cyclopropane derivatives in medicinal chemistry and drug discovery, particularly cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate (CAS: 799803-95-5). This compound has emerged as a valuable building block in the synthesis of biologically active molecules due to its unique structural features and reactivity. The presence of both the cyclopropane ring and the bromophenyl moiety makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases.

In the context of synthetic chemistry, researchers have developed improved methodologies for the preparation of cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate with higher yields and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric synthesis route using chiral catalysts, achieving >95% ee. This advancement is particularly significant for pharmaceutical applications where enantiopurity is crucial for drug efficacy and safety.

Pharmacological investigations have revealed promising biological activities associated with this compound and its derivatives. Recent in vitro studies indicate that structural analogs of cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate exhibit potent inhibitory effects against specific cancer cell lines, particularly in breast and prostate cancers. The mechanism appears to involve modulation of key signaling pathways, although further research is needed to fully elucidate the molecular targets.

In drug development applications, this compound has shown potential as a precursor for the synthesis of novel antiviral agents. A 2024 preclinical study reported that derivatives of cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate demonstrated activity against certain RNA viruses, with structure-activity relationship (SAR) studies identifying critical modifications for enhanced potency. These findings suggest potential applications in developing treatments for emerging viral infections.

The compound's physicochemical properties have also been extensively characterized in recent research. Computational modeling studies have provided insights into its conformational preferences and electronic properties, which are valuable for rational drug design. These studies have facilitated the prediction of metabolic stability and potential drug-drug interactions, supporting its use in medicinal chemistry programs.

Ongoing research continues to explore the full potential of cis-methyl 2-(4-bromophenyl)cyclopropanecarboxylate in pharmaceutical development. Current investigations focus on optimizing its pharmacokinetic profile and developing more efficient synthetic routes for large-scale production. The compound's versatility and demonstrated biological activities position it as an important scaffold in the discovery of new therapeutic agents across multiple disease areas.